Cas no 111205-03-9 (6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 111205-03-9
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 1202914
• PubChem ID: 14031650
• Update Time: 2025-11-02

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 6-(1H-imidazol-1-yl)-
• 6-(1H-iMidazol-1-yl)nicotinaldehyde
• 111205-03-9
• CS-0230257
• SCHEMBL1609848
• 2-(1H-Imidazol-1-yl)-5-pyridinecarboxaldehyde
• Z1359498152
• AKOS017765282
• EN300-102962
• 6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde
• DB-185959
• GMCHSEPOEYRTQA-UHFFFAOYSA-N
• 2-1H-imidazol-1-yl-5-formylpyridine
• 6-imidazol-1-ylpyridine-3-carbaldehyde
• 6-(1H-Imidazol-1-yl)-3-pyridinecarboxaldehyde
• 6-(IMIDAZOL-1-YL)PYRIDINE-3-CARBALDEHYDE
• 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C9H7N3O/c13-6-8-1-2-9(11-5-8)12-4-3-10-7-12/h1-7H
• InChI Key： GMCHSEPOEYRTQA-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1C=NC=C1

Computed Properties

• Exact Mass: 173.05901
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 111205-03-9): A Versatile Building Block in Modern Organic Synthesis

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 111205-03-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This imidazole-pyridine hybrid molecule serves as a crucial building block for the synthesis of various biologically active compounds and functional materials. Its unique structure combines the electron-rich imidazole ring with the pyridine-carbaldehyde moiety, creating a versatile scaffold for further chemical modifications.

The molecular structure of 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde features a pyridine-3-carbaldehyde core substituted at the 6-position with a 1H-imidazol-1-yl group. This arrangement provides two distinct reactive sites: the aldehyde functionality at the 3-position of the pyridine ring and the nitrogen atoms in the imidazole moiety. These features make it particularly valuable in multicomponent reactions and click chemistry applications, which are currently hot topics in synthetic organic chemistry.

Recent scientific literature highlights the growing importance of 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and metal-organic frameworks (MOFs). The compound's ability to coordinate with various metal ions through its imidazole nitrogen and pyridine nitrogen atoms makes it attractive for designing novel catalysts and functional materials, addressing current demands in green chemistry and sustainable technology.

From a synthetic perspective, 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde offers several advantages. The aldehyde group readily participates in condensation reactions, while the imidazole ring can serve as a hydrogen bond acceptor or form coordination complexes. This dual functionality answers many researchers' questions about finding efficient multifunctional building blocks for complex molecule assembly, a common search query in chemical databases.

The compound's physicochemical properties have been extensively studied. 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde typically appears as a light yellow to beige crystalline solid with good solubility in common organic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. Its melting point ranges between 120-125°C, and it shows characteristic absorption in UV-Vis spectroscopy, making it useful for various analytical applications.

In pharmaceutical research, derivatives of 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde have shown promise in addressing current health challenges. Scientists are exploring its potential in developing antiviral agents, particularly against emerging pathogens, responding to the global need for new therapeutic options. The compound's scaffold is being investigated for COVID-19 related research, though any specific claims would require extensive clinical validation.

The material science applications of 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde are equally exciting. Its ability to form stable complexes with transition metals makes it valuable for creating luminescent materials and molecular sensors. These applications align with current trends in optoelectronic devices and environmental monitoring technologies, topics frequently searched in scientific databases.

Quality control of 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The commercial availability of this compound with high purity (>98%) has facilitated its widespread use in research laboratories worldwide. Proper storage conditions (typically at 2-8°C in a dry environment) ensure its long-term stability.

From a safety perspective, while 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde is not classified as hazardous under current regulations, standard laboratory precautions should be observed when handling this chemical compound. This includes using appropriate personal protective equipment and working in well-ventilated areas, addressing common safety queries from researchers.

The market for 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde has grown steadily, reflecting the increasing demand for specialty chemicals in pharmaceutical and materials research. Current pricing trends show stability, with bulk quantities available from major chemical suppliers. The compound's CAS number 111205-03-9 serves as a unique identifier for procurement and regulatory purposes.

Future research directions for 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde include exploring its potential in covalent organic frameworks (COFs) and as a ligand in asymmetric catalysis. These areas represent cutting-edge developments in chemistry and respond to frequent search queries about advanced functional materials and green synthetic methodologies.

In conclusion, 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 111205-03-9) stands as a remarkably versatile compound with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines, from drug discovery to advanced materials engineering. As scientific challenges evolve, this compound will likely remain a valuable tool for researchers seeking solutions to complex chemical problems.